Cas no 1477-68-5 (3-Methoxytyramine hydrochloride)

• Product Name: 3-Methoxytyramine hydrochloride
• CAS No: 1477-68-5
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• MDL: MFCD00012902
• CID: 214950
• PubChem ID: 57652028
• Update Time: 2025-06-13

3-Methoxytyramine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)-2-methoxyphenol hydrochloride
• 3-Methoxy-p-tyramine Hydrochloride
• Methoxytyramine solution
• 3-METHOXY-4-HYDROXY-PHENYTHYLAMINE HYDROCHLORIDE
• 3-Methoxy-p-tyramine
• 3-Methoxytyramine · HCl
• 3-O-Methyldopamine hydrochloride
• 4-HYDROXY-3-METHOXYPHENETHYLAMINE HYDROCHLORIDE
• Phenol,4-(2-aminoethyl)-2-methoxy-, hydrochloride (1:1)
• 3-Methoxy-4-hydroxyphenethylaMine hydrochloride
• 3-MethoxytyraMine hydrochloride
• 3-O-Methyldo
• Methoxytyramine
• 3-MT
• 3-O-Methyldopanime hydrochloride
• 3-Methoxytyramine HCl
• AURORA KA-7740
• 3-METHOXYTYRAMINE
• RARECHEM AL BW 0216
• TIMTEC-BB SBB000426
• TIMTEC-BB SBB003882
• 2-ethyl-d4-aMine HCl
• 3-O-Methyldopamine HCL
• 3-Methoxy-p-tyraMine HCl
• 95HIL684P5
• 2-(4-hydroxy-3-methoxyphenyl)-ethylamine hydrochloride
• 3-MT HCl;3-O-Methyldopamine HCl
• Phenol, 4-(2-aminoethyl)-2-methoxy-, hydrochloride
• 3-O-Methyldopamine hydroch
• 3-O-methyl Dopamine hydrochloride
• AKOS015848662
• 4-(2-Amino-ethyl)-2-methoxy-phenol hydrochloride
• 3-Methoxytyramine hydrochloride, 1.0 mg/mL in methanol (as free base), certified reference material
• 3-O-Methyldopamine Hydrochloride; 3-Methoxy Tyramine HCl
• 3-Methoxy-4-hydroxyphenylethylamine hydrochloride
• 3-o-methyldopamine hydrochloride pa
• SY062385
• HY-103638
• CHEMBL1448326
• Q27271794
• 4-(2-Aminoethyl)-2-methoxyphenol HCl
• 3-O-Methyldopamine hydrochloride 100 microg/mL in Acetonitrile:Methanol
• MLS002153361
• NSC172190
• 3-methoxy-4-hydroxy-phenylethylamine hydrochloride
• 2-(4-hydroxy-3-methoxy-phenyl)-ethylamine hydrochloride
• 4-Hydroxy-3-methoxyphenethylamine HCl
• 4-HYDROXY-3-METHOXY-.BETA.-PHENETHYLAMINE HYDROCHLORIDE
• SMR001230761
• NCGC00094131-01
• EU-0100796
• AMY4299
• 5-(2-Aminoethyl)guaiacol hydrochloride
• 2-METHOXYTYRAMINE HYDROCHLORIDE
• 3-Methoxytyramine (hydrochloride)
• SCHEMBL347598
• DTXSID40163784
• 3-Methoxytyramine hydrochloride, 96%
• 3-Methoxytyramine, HCl
• UNII-95HIL684P5
• Triazolam N-Oxide
• J-516087
• Homovanillylamine hydrochloride
• 3-methoxytyramine, hydrochloride
• Z1268152336
• CS-8045
• CS-W008266
• SR-01000075367
• 4-hydroxy-3-methoxyphenylethylamine hydrochloride
• 4-(2-aminoethyl)-2-methoxyphenol;hydrochloride
• PD040932
• 4-(2-amino-ethyl)-2-methoxyphenol hydrochloride
• NSC-172190
• 3-Methoxytyramine hydrochloride, >=99.0% (AT)
• 3-O-methyl Dopamine hydrochloride)
• NSC 172190
• FT-0633584
• Phenol, 4-(2-aminoethyl)-2-methoxy-, hydrochloride (1:1)
• GUAIACOL, 4-(2-AMINOETHYL)-, HYDROCHLORIDE
• DS-6547
• 96849-15-9
• AWRIOTVUTPLWLF-UHFFFAOYSA-N
• M 4251
• 1477-68-5
• FT-0671206
• EN300-77642
• M-3581
• 5-(2-Aminoethyl)guaiacol HCl
• s3370
• 3-Methoxytyramine hydrochloride, analytical standard
• SR-01000075367-1
• EINECS 216-035-1
• 3-MT . HCl;3-O-Methyldopamine . HCl
• 4-(2-amino-ethyl)-2-methoxy phenol hydrochloride
• 2-(4-Hydroxy-3-methoxyphenyl)ethylamine hydrochloride
• 3-Methoxytyramine hydrochloride, >=95.5%, crystalline
• MFCD00012902
• DS-001105
• NS00079685
• 4-HYDROXY-3-METHOXY-BETA-PHENETHYLAMINE HYDROCHLORIDE
• DTXCID9086275
• 8-Chloro-6-(2-chlorophenyl)-1-methyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine 5-Oxide
• DA-49609
• 3-Methoxytyramine hydrochloride

• MDL： MFCD00012902
• Inchi： 1S/C9H13NO2.ClH/c1-12-9-6-7(4-5-10)2-3-8(9)11;/h2-3,6,11H,4-5,10H2,1H3;1H
• InChI Key： AWRIOTVUTPLWLF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)CCN)O

Computed Properties

• Exact Mass: 203.07100
• Monoisotopic Mass: 203.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 213-215 °C (lit.)
  213-215 °C
• Flash Point: 9℃
• Stability/Shelf Life: Stable, but may be light sensitive. Combustible. Incompatible with strong oxidizing agents.
• PSA: 55.48000
• LogP: 2.40430
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Sensitiveness: Sensitive to light
• Solubility: Not determined

3-Methoxytyramine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：-20°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on 3-Methoxytyramine hydrochloride

3-Methoxytyramine Hydrochloride (CAS No. 1477-68-5): A Comprehensive Overview

3-Methoxytyramine hydrochloride, with the chemical formula C₉H₁₃NO₂·HCl, is a significant compound in the field of pharmacology and neurochemistry. This compound, identified by its CAS number CAS No. 1477-68-5, has garnered attention due to its role in various biological processes and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further research in drug development.

The structural uniqueness of 3-Methoxytyramine hydrochloride lies in its methoxy group substitution on the tyramine backbone, which influences its pharmacokinetic and pharmacodynamic properties. This modification makes it a key player in the study of monoamine neurotransmitter pathways, particularly in the context of dopamine and norepinephrine metabolism. Recent studies have highlighted its potential as a biomarker for neurological disorders, including Parkinson's disease and depression, where imbalances in these neurotransmitter systems are prevalent.

In the realm of drug development, 3-Methoxytyramine hydrochloride has been explored as a precursor for more complex molecules. Its ability to serve as a scaffold for designing novel therapeutic agents has been particularly promising. For instance, derivatives of this compound have shown efficacy in preclinical models for treating symptoms associated with dopamine receptor modulation. The hydrochloride form's stability under various conditions makes it an ideal candidate for industrial-scale synthesis, ensuring consistent quality for research and clinical applications.

The compound's significance extends beyond its direct therapeutic applications. It has been utilized as an analytical standard in biochemical assays, enabling researchers to quantify and study monoamine oxidase (MAO) activity. MAO enzymes are crucial in regulating neurotransmitter levels, and their dysregulation is linked to several neurological and psychiatric conditions. By using 3-Methoxytyramine hydrochloride as a reference standard, scientists can develop more accurate diagnostic tools and monitor treatment efficacy more effectively.

Recent advancements in mass spectrometry techniques have further enhanced the utility of CAS No. 1477-68-5. Researchers are now able to detect trace amounts of this compound in biological samples with high precision, facilitating the study of its role in complex metabolic pathways. This capability has opened new avenues for investigating the compound's involvement in conditions such as addiction, stress responses, and cardiovascular diseases, where tyramine derivatives play a significant role.

The synthesis of 3-Methoxytyramine hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. The use of advanced catalytic systems has improved the efficiency of these processes, reducing waste and energy consumption. Such innovations align with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

In clinical trials, 3-Methoxytyramine hydrochloride has been tested for its potential to modulate neurotransmitter activity without causing significant side effects. Initial results suggest that it may offer a balanced approach to treating neurological disorders by targeting specific pathways without overwhelming the system. This finding is particularly encouraging given the challenges associated with developing drugs that can cross the blood-brain barrier while maintaining therapeutic efficacy.

The future of research on CAS No. 1477-68-5 looks promising, with ongoing studies exploring its interactions with other bioactive molecules. Computational modeling techniques are being employed to predict how this compound might behave within complex biological systems, providing insights that would be difficult to obtain through experimental methods alone. These computational approaches are complementing traditional wet-lab experiments, leading to a more holistic understanding of its pharmacological profile.

The industrial production of 3-Methoxytyramine hydrochloride is also evolving, with manufacturers adopting greener solvents and cleaner reaction conditions. This shift towards environmentally responsible practices ensures that the compound remains accessible for research without compromising ecological standards. As demand grows for high-purity chemicals in pharmaceuticals, innovations in synthesis will continue to play a critical role in meeting these needs efficiently.

In summary, 3-Methoxytyramine hydrochloride, identified by its CAS number CAS No. 1477-68-5, is a multifaceted compound with significant implications in both basic research and drug development. Its unique structural features make it valuable for studying neurotransmitter pathways, while its stability and solubility enhance its utility as an intermediate in synthetic chemistry. As research progresses, this compound is poised to contribute further to our understanding of neurological disorders and the development of novel therapeutic strategies.